6-Methylbenzo[b]thiophene

• IUPAC Name: 6-methyl-1-benzothiophene
• InChI: InChI=1S/C9H8S/c1-7-2-3-8-4-5-10-9(8)6-7/h2-6H,1H3
• InChI Key: WOGMIMNVXACKEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=CS2
• Molecular Formula: C9H8S
• DSSTOX Substance ID: DTXSID10937136
• Molecular Weight: 148.23 g/mol
• CAS No.: 16587-47-6, 31393-23-4

Description

6-Methylbenzo[b]thiophene is an organic compound with the molecular formula C9H8S. It is a derivative of benzo[b]thiophene, where a methyl group is attached to the sixth position of the benzene ring.

Scientific Research Applications

6-Methylbenzo[b]thiophene has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It serves as a precursor for the development of biologically active compounds.

Medicine: Derivatives of this compound have shown potential as anticancer agents, particularly in overcoming cisplatin resistance by targeting apoptosis and DNA repair pathways

Industry: It is used in the development of organic semiconductors, organic field-effect transistors, and organic light-emitting diodes.

Safety and Hazards

The safety information available indicates that 6-Methylbenzo[b]thiophene may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Thiophene-based analogs, including 6-Methylbenzo[b]thiophene, have been the focus of many scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the future directions of this compound could involve further exploration of its potential biological activities and applications in medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of 6-Methylbenzo[b]thiophene is myeloid cell leukemia-1 (Mcl-1) . Mcl-1 is a protein that plays a crucial role in inhibiting apoptosis (programmed cell death) and promoting DNA damage repair . Overexpression of Mcl-1 is associated with drug resistance and tumor relapse .

Mode of Action

This compound interacts with its target, Mcl-1, by downregulating it . This downregulation prompts a conspicuous apoptotic response, meaning it triggers programmed cell death . It also causes DNA damage .

Biochemical Pathways

The compound affects the apoptosis and DNA repair pathways . By downregulating Mcl-1, it interferes with these pathways, leading to increased apoptosis and decreased DNA repair . This is particularly significant in the context of cancer cells, where dysregulation of apoptosis and DNA damage repair are leading mechanisms of drug resistance .

Pharmacokinetics

It’s worth noting that the compound can effectively enter cancer cells

Result of Action

The result of this compound’s action is increased cytotoxicity against various cancer cell lines, especially cisplatin-resistant non-small-cell lung and ovarian cancer cells . The compound causes DNA damage and simultaneously downregulates Mcl-1, leading to a significant increase in apoptosis . It also downregulates the DNA damage repair proteins RAD51 and BRCA2 .

Action Environment

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Methylbenzo[b]thiophene can be achieved through several methods. One common approach involves the reaction of o-silylaryl triflates with alkynyl sulfides in the presence of a catalyst. This method allows for the formation of the benzo[b]thiophene skeleton through an aryne intermediate . Another method involves the cyclization of β-ketothioamides with enynones in the presence of copper acetate and DBU in ethanolamine at elevated temperatures .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using the aforementioned methods. The choice of method depends on factors such as yield, cost, and scalability. The use of efficient catalysts and optimized reaction conditions is crucial for industrial applications.

Chemical Reactions Analysis

Types of Reactions: 6-Methylbenzo[b]thiophene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert it to dihydrobenzo[b]thiophene derivatives.

Substitution: Electrophilic substitution reactions can introduce various functional groups onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon is a typical method.

Substitution: Friedel-Crafts acylation or alkylation reactions using aluminum chloride as a catalyst are common.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrobenzo[b]thiophene derivatives.

Substitution: Various substituted benzo[b]thiophene derivatives depending on the electrophile used.

Comparison with Similar Compounds

Benzo[b]thiophene: The parent compound without the methyl group.

5-Methylbenzo[b]thiophene: A similar compound with the methyl group at the fifth position.

3-Chlorobenzo[b]thiophene: A derivative with a chlorine atom at the third position.

Uniqueness: 6-Methylbenzo[b]thiophene is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to target specific molecular pathways, such as the myeloid cell leukemia-1 protein, makes it a valuable compound in medicinal chemistry .

Customer Q & A

Q1: How does 6-methylbenzo[b]thiophene contribute to the activity of the potent neurokinin-2 receptor antagonist described in the research?

A1: While the exact mechanism of interaction isn't fully detailed in the provided research [], the incorporation of the this compound moiety was a key step in improving the in vivo activity of the antagonist molecule. This suggests that this structure likely contributes favorably to binding affinity, drug-like properties, or both. Further studies would be needed to elucidate the precise binding interactions and their impact on downstream signaling pathways.

Q2: What are the structure-activity relationships observed for this compound derivatives in the context of neurokinin-2 receptor antagonism?

A2: The research highlights that reducing the overall peptide character of initial lead compounds, which incorporated a this compound group, led to improved in vivo antagonist activity []. This implies that the this compound moiety itself is well-tolerated and that further modifications to reduce peptide characteristics are beneficial for achieving desirable pharmacological properties.

Q3: How is this compound utilized in the development of platinum-based anticancer drugs?

A3: Researchers have synthesized platinum(IV) prodrugs that incorporate ligands derived from 3-chloro-6-methylbenzo[b]thiophene-2-carboxylic acid []. These complexes exhibited promising anticancer activity, particularly against cisplatin-resistant cancer cell lines.

Q4: What is the proposed mechanism of action for platinum(IV) prodrugs containing this compound derivatives?

A4: The platinum(IV) prodrugs with this compound-derived ligands are suggested to target myeloid cell leukemia-1 (Mcl-1) []. By downregulating Mcl-1, these prodrugs aim to promote apoptosis (programmed cell death) and interfere with DNA damage repair mechanisms, thereby overcoming cisplatin resistance in cancer cells.

Q5: What are the advantages of using this compound-containing platinum(IV) prodrugs compared to cisplatin?

A5: The research indicates that these novel prodrugs show several advantages over cisplatin, including:

• Enhanced cytotoxicity: They exhibit higher cytotoxicity against a broader range of cancer cell lines, particularly cisplatin-resistant ones [].
• Lower resistance factors: The development of resistance to these prodrugs is less pronounced compared to cisplatin [].
• Multi-target approach: They target both apoptosis and DNA repair pathways, potentially leading to a more effective antitumor response [].
• Reduced toxicity: Initial studies suggest that these prodrugs may have lower toxicity profiles compared to cisplatin [].